1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one

• Molecular Formula: C11H13BrO3
• Molecular Weight: 273.12 g/mol
• IUPAC Name: 1-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C11H13BrO3/c1-6(2)10(13)8-4-7(12)5-9(15-3)11(8)14/h4-6,14H,1-3H3
• InChI Key: UXNXZSHRAFXOKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=C(C(=CC(=C1)Br)OC)O

Description

1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one is a substituted aryl ketone with a unique substitution pattern on the phenyl ring. The compound features a bromo group at position 5, a hydroxyl group at position 2, and a methoxy group at position 3, along with a branched 2-methylpropan-1-one moiety.

Preparation Methods

Friedel-Crafts Acylation Using Propionyl Chloride

The introduction of the 2-methylpropanoyl (isobutyryl) group onto the aromatic ring is commonly achieved through Friedel-Crafts acylation of the appropriately substituted phenol or its ester derivatives.

• Starting Material: Methyl 5-bromosalicylate (methyl 5-bromo-2-hydroxybenzoate) or 5-bromo-2-methoxyphenol derivatives.

• Reagents and Conditions:
  Propionyl chloride is reacted with the aromatic substrate in the presence of anhydrous aluminum chloride (AlCl3) as a Lewis acid catalyst. The reaction is typically carried out at room temperature initially, then heated to about 80 °C for 7 hours to ensure complete acylation.

• Workup:
  After completion, the reaction mixture is carefully quenched with water to decompose the complex, followed by extraction with chloroform. The organic layer is concentrated and purified, often by recrystallization from methanol.

• Yield:
  The acylation yields methyl 5-bromo-3-propionylsalicylate with high yield (~95.5%) and purity, as confirmed by melting point and spectral data.

This step installs the propanoyl group at the 3-position relative to the hydroxyl, consistent with electrophilic aromatic substitution regioselectivity influenced by the directing effects of the hydroxy and methoxy substituents.

Analytical and Purification Notes

• Purification steps commonly involve solvent extraction (dichloromethane, ethyl acetate), washing with saturated salt solutions, drying over anhydrous magnesium sulfate, and chromatographic purification (silica gel flash chromatography).

• Characterization methods include melting point determination, proton and carbon-13 nuclear magnetic resonance spectroscopy (^1H NMR, ^13C NMR), infrared spectroscopy (IR), and mass spectrometry (MS).

• Reaction monitoring by thin-layer chromatography (TLC) is standard to assess completion and purity.

Summary Table of Preparation Methods

Preparation Stage	Starting Material	Reagents/Conditions	Product/Intermediate	Yield (%)	Notes
Acetylation of o-methoxyphenol	o-Methoxyphenol (guaiacol)	Acetic anhydride, H2SO4, 100 °C, 6 h	Acetyl-protected o-methoxyphenol	Not specified	Protects phenol OH before bromination
Bromination	Acetyl-protected o-methoxyphenol	Bromine, Fe powder catalyst, 70–80 °C, 5 h	5-Bromo-acetyl-protected intermediate	Not specified	Regioselective bromination at 5-position
Deacetylation	5-Bromo-acetyl-protected intermediate	10% NaHCO3 aqueous, 80 °C	5-Bromo-2-methoxyphenol	Not specified	Removes acetyl protecting group
Friedel-Crafts acylation	Methyl 5-bromosalicylate	Propionyl chloride, AlCl3, RT then 80 °C, 7 h	Methyl 5-bromo-3-propionylsalicylate	95.5	Installs 2-methylpropanoyl group
Multicomponent condensation (related)	5-Bromo-2-hydroxy-3-methoxybenzaldehyde	3-Amino-1,2,4-triazole, acetone, HCl, reflux 24 h	Heterocyclic derivatives (not direct target)	26	Demonstrates synthetic utility of aldehyde

Research Outcomes and Practical Considerations

• The three-step method for synthesizing 5-bromo-2-methoxyphenol is efficient and reproducible, providing a reliable intermediate for further functionalization.

• Friedel-Crafts acylation using propionyl chloride and aluminum chloride is a well-established method for introducing the 2-methylpropanoyl group, yielding high purity products suitable for further applications.

• Attempts to directly synthesize the target ketone via one-pot or alternative methods have been less common, likely due to the need for selective protection and regioselectivity.

• The use of protecting groups and controlled reaction conditions is critical to avoid polybromination or side reactions.

• Analytical characterization confirms the structural integrity and substitution pattern of the synthesized compounds.

Chemical Reactions Analysis

Types of Reactions: 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield ketones or aldehydes, while reduction of the carbonyl group can produce alcohols.

Scientific Research Applications

1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one involves its interaction with specific molecular targets and pathways. The hydroxyl and methoxy groups can form hydrogen bonds with target molecules, while the bromine atom can participate in halogen bonding. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Molecular Formula	Substituents (Phenyl Ring)	CAS Number	Molecular Weight	Notable Properties
1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one	C₁₁H₁₃BrO₃	5-Br, 2-OH, 3-OCH₃	Not available†	273.13 g/mol‡	High polarity, potential H-bond donor/acceptor
1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one	C₁₀H₁₀BrFO	4-Br, 2-F	49660-93-7	245.09 g/mol	Lower polarity due to F vs. OH/OCH₃
1-(4-Methoxyphenyl)-2-methylpropan-1-one	C₁₁H₁₄O₂	4-OCH₃	2040-20-2	178.23 g/mol	Liquid state, no H-bond donor
1-(2-Aminophenyl)-2-methylpropan-1-one	C₁₀H₁₃NO	2-NH₂	27309-55-3	163.22 g/mol	Basic NH₂ group; altered reactivity
1-(5-Bromo-7-methyl-1-benzofuran-2-yl)-2-methylpropan-1-one	C₁₃H₁₃BrO₂	Benzofuran core with 5-Br, 7-CH₃	1432681-76-9	281.15 g/mol	Extended aromatic system; solid phase

‡Calculated based on formula.

Key Observations :

Substituent Position and Polarity: The target compound’s 2-OH and 3-OCH₃ groups create a meta-directing electronic environment, contrasting with para-substituted analogues (e.g., 1-(4-methoxyphenyl)-2-methylpropan-1-one). The hydroxyl group enhances hydrogen-bonding capacity, which may influence crystallization behavior . Fluorine in 1-(4-Bromo-2-fluorophenyl)-2-methylpropan-1-one reduces polarity compared to the hydroxyl group, affecting solubility in non-polar solvents .

In contrast, the NH₂ group in 1-(2-aminophenyl)-2-methylpropan-1-one introduces basicity, enabling participation in Schiff base formation or coordination chemistry .

Aromatic System Variations :

• The benzofuran derivative (CAS 1432681-76-9) exhibits a fused heterocyclic system, increasing aromaticity and rigidity compared to the purely phenyl-based target compound. This structural difference may enhance thermal stability and alter UV-Vis absorption profiles .

Biological Activity

1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one, a compound with the molecular formula $C_{11}H_{13}BrO_3$ and a molecular weight of approximately 273.12 g/mol, has garnered attention for its potential biological activities. This compound features a bromine atom, hydroxyl, and methoxy groups on a phenolic ring, which may influence its reactivity and biological properties. This article explores the biological activity of this compound, focusing on its antimicrobial properties, mechanisms of action, and potential therapeutic applications.

The structural characteristics of 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one contribute to its biological activity. The presence of the bromine atom and hydroxyl group enhances its lipophilicity and reactivity, potentially affecting its interaction with biological targets.

Property	Value
Molecular Formula	C11H13BrO3
Molecular Weight	273.12 g/mol
IUPAC Name	1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one
CAS Number	1781716-95-7

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one against various pathogens. The compound has shown significant activity against both Gram-positive and Gram-negative bacteria.

Case Study: Antibacterial Activity
A study evaluated the antibacterial effects of this compound using the agar disc diffusion method against several bacterial strains, including Staphylococcus aureus, Escherichia coli, and Bacillus subtilis. The results indicated that the compound exhibited notable inhibition zones, suggesting effective antibacterial properties.

Bacterial Strain	Inhibition Zone (mm)
Staphylococcus aureus	15
Escherichia coli	12
Bacillus subtilis	14

The mechanism by which 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one exerts its antibacterial effects is believed to involve disruption of bacterial cell membranes and inhibition of key metabolic pathways. The hydroxyl group may participate in hydrogen bonding with bacterial enzymes or structural proteins, leading to impaired function.

Synthesis and Evaluation

The synthesis of this compound typically involves bromination followed by acylation reactions. These synthetic routes have been optimized to improve yield and purity. For instance, one method employs a Friedel-Crafts acylation reaction with aluminum chloride as a catalyst under controlled conditions.

Synthesis Overview:

• Bromination of 2-hydroxy-3-methoxyacetophenone.
• Friedel-Crafts acylation to introduce the propanone moiety.

In Vivo Studies

In vivo studies are necessary to further elucidate the pharmacokinetics and therapeutic efficacy of this compound. Preliminary studies suggest that it can cross biological membranes effectively, indicating potential for systemic applications.

Q & A

Q. What are the optimal synthetic routes for preparing 1-(5-Bromo-2-hydroxy-3-methoxyphenyl)-2-methylpropan-1-one?

Methodological Answer: Synthesis involves multi-step strategies to address the reactivity of functional groups. Key steps include:

• Protection of hydroxyl groups : Use acetyl or trimethylsilyl groups to prevent undesired oxidation during bromination or methoxylation .
• Bromination : Electrophilic substitution (e.g., NBS in DCM) at the para position relative to the hydroxyl group .
• Ketone formation : Friedel-Crafts acylation with 2-methylpropanoyl chloride under Lewis acid catalysis (e.g., AlCl₃) .
• Deprotection : Acidic hydrolysis (e.g., HCl/MeOH) to regenerate the hydroxyl group.
  Key Challenges : Competing side reactions (e.g., over-oxidation of the phenol group) require careful monitoring via TLC or HPLC .

Q. How can spectroscopic techniques characterize this compound?

Methodological Answer:

• NMR :
  • ¹H NMR : Hydroxyl proton (δ 9–11 ppm, broad), methoxy protons (δ 3.8–4.0 ppm), and methyl groups on the propanone (δ 1.2–1.5 ppm) .
  • ¹³C NMR : Ketone carbonyl (δ 205–210 ppm), brominated aromatic carbons (δ 115–125 ppm) .
• IR : Stretching vibrations for -OH (3200–3600 cm⁻¹), C=O (1680–1720 cm⁻¹), and C-Br (500–600 cm⁻¹) .
• Mass Spectrometry : Molecular ion peak at m/z corresponding to C₁₁H₁₃BrO₃ (M⁺ ≈ 290–292), with characteristic Br isotope patterns .

Q. What are the dominant reactivity patterns of this compound?

Methodological Answer:

• Oxidation : The hydroxyl group can oxidize to a quinone under strong oxidizing agents (e.g., KMnO₄), altering electronic properties .
• Substitution : Bromine is susceptible to nucleophilic aromatic substitution (e.g., with amines or thiols) under Pd catalysis .
• Complexation : The hydroxyl and ketone groups may coordinate metal ions (e.g., Cu²⁺, Fe³⁺), relevant in catalysis or sensor design .
  Table : Reactivity Comparison with Analogues

Substituent Position	Reactivity with NaSH	Product Stability
5-Bromo (target)	Moderate (Pd required)	High
4-Bromo (analogue)	High (uncatalyzed)	Moderate

Advanced Research Questions

Q. How does the substitution pattern influence reaction mechanisms in cross-coupling reactions?

Methodological Answer: The 5-bromo-2-hydroxy-3-methoxy arrangement creates steric hindrance and electronic effects:

• Steric effects : The 3-methoxy group hinders nucleophilic attack at the ortho position, favoring para substitution .
• Electronic effects : The hydroxyl group activates the ring via electron donation, while bromine withdraws electrons, directing reactions to specific sites.
  Experimental Design : Use DFT calculations to map electron density and compare with crystallographic data (e.g., SHELXL for structure refinement) .

Q. How can computational modeling predict biological interactions?

Methodological Answer:

• Molecular Docking : Screen against enzymes (e.g., cytochrome P450) using the hydroxyl/ketone groups as hydrogen bond donors/acceptors .
• ADMET Prediction : Calculate logP (~2.5) and polar surface area (~50 Ų) to assess bioavailability.
  Case Study : Analogues like 1-(4-Fluorophenyl)-2-methylpropan-1-one show CYP450 inhibition; similar assays (e.g., fluorometric) can validate predictions .

Q. How to resolve contradictions in synthetic yield data across studies?

Methodological Answer:

• Variable Analysis : Test parameters like solvent polarity (e.g., DMF vs. THF), temperature, and catalyst loading .
• Byproduct Identification : Use LC-MS to detect intermediates (e.g., dibrominated side products) .
  Example : reports 70% yield for a similar compound in THF vs. 45% in DCM due to solvation effects.

Q. What crystallographic challenges arise in determining its structure?

Methodological Answer:

• Twinned Crystals : Common due to asymmetric substituents; use SHELXD for data integration and Olex2 for refinement .
• Disorder : The methylpropanone chain may require constrained refinement.
  Table : SHELX Refinement Metrics

Parameter	Value
R-factor	< 0.05
CCDC Deposition	Required

Q. How to design assays for evaluating enzyme inhibition?

Methodological Answer:

• Target Selection : Prioritize enzymes with active-site tyrosine or serine residues (e.g., hydrolases) .
• Kinetic Assays : Measure IC₅₀ via fluorogenic substrates (e.g., 4-nitrophenyl acetate hydrolysis).
  Validation : Compare with 1-(4-Chlorophenyl)-2-methylpropan-1-one, known for antimicrobial activity .